Cas no 199-24-6 (Benzo[a]benzofuro[2,3-c]phenazine(6CI,8CI,9CI))

• Product Name: Benzo[a]benzofuro[2,3-c]phenazine(6CI,8CI,9CI)
• CAS No: 199-24-6
• MF: C₂₂H₁₂N₂O
• MW: 320.34348487854
• CID: 117327
• PubChem ID: 12271304
• Update Time: 2025-04-18

Benzo[a]benzofuro[2,3-c]phenazine(6CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Benzo[a]benzofuro[2,3-c]phenazine(6CI,8CI,9CI)
• 2,3:7,8-Dibenzo-1-azaazulene
• AG-E-69696
• benzo[6,7]cyclohePt[1,2-b]indole
• Benzo[6,7]cyclohept[1,2-b]indole(8CI,9CI)
• benzo[a]benzo[4,5]furo[2,3-c]phenazine
• CTK1A6674
• 4-HYDROXY-3-CHLOROBIPHENYL
• 199-24-6
• 9-Oxa-18,25-diazahexacyclo[15.8.0.02,10.03,8.011,16.019,24]pentacosa-1(25),2(10),3,5,7,11,13,15,17,19,21,23-dodecaene

• Inchi： 1S/C22H12N2O/c1-2-8-14-13(7-1)20-21(24-17-11-5-4-10-16(17)23-20)19-15-9-3-6-12-18(15)25-22(14)19/h1-12H
• InChI Key： YMNQUEBXSZMQFV-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C2C3C(C4C=CC=CC=4C1=2)=NC1C=CC=CC=1N=3

Computed Properties

• Exact Mass: 320.094963011g/mol
• Monoisotopic Mass: 320.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines